2-chloro-N-{2,2,2-trichloro-1-[(4-chlorophenyl)amino]ethyl}benzamide

• IUPAC Name: 2-chloro-N-[2,2,2-trichloro-1-(4-chloroanilino)ethyl]benzamide
• InChI: InChI=1S/C15H11Cl5N2O/c16-9-5-7-10(8-6-9)21-14(15(18,19)20)22-13(23)11-3-1-2-4-12(11)17/h1-8,14,21H,(H,22,23)
• InChI Key: KXSPTJHVEPAEGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(C(Cl)(Cl)Cl)NC2=CC=C(C=C2)Cl)Cl
• Molecular Formula: C15H11Cl5N2O
• Molecular Weight: 412.5 g/mol

Description

2-chloro-N-{2,2,2-trichloro-1-[(4-chlorophenyl)amino]ethyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a member of the benzamide class of compounds and is commonly referred to as TCB-2.

Mechanism of Action

TCB-2 acts as a partial agonist at the serotonin 5-HT2A receptor, which is involved in various physiological processes, including mood regulation, cognition, and perception. TCB-2 binds to the receptor and activates it to a lesser extent than a full agonist, resulting in a milder response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of TCB-2 are still being studied. However, it is known to have an impact on the serotonin system, which is involved in various physiological processes. TCB-2 has been shown to increase the release of serotonin in certain regions of the brain, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of TCB-2 is its relatively simple synthesis process, which makes it accessible to researchers. Additionally, its partial agonist activity at the serotonin 5-HT2A receptor makes it a useful research tool for studying the receptor's function. However, one limitation of TCB-2 is its limited solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several potential future directions for research involving TCB-2. One area of interest is its potential therapeutic applications, particularly in the treatment of neurological disorders. Additionally, further studies could be conducted to better understand the biochemical and physiological effects of TCB-2, as well as its potential interactions with other compounds and receptors. Finally, the synthesis process for TCB-2 could be further optimized to improve its yield and purity.

Synthesis Methods

The synthesis of TCB-2 involves the reaction of 4-chloroaniline with trichloroacetic acid to form the intermediate compound, which is then reacted with 2-chlorobenzoyl chloride to produce TCB-2. The synthesis process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

TCB-2 has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. In medicinal chemistry, TCB-2 has been investigated as a potential treatment for various diseases, including cancer and neurological disorders. In neuroscience, TCB-2 has been used as a research tool to study the central nervous system, particularly the serotonin receptors. In pharmacology, TCB-2 has been studied for its potential as a drug candidate.